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Compound of Interest

Compound Name: Sciadopitysin

Cat. No.: B1680922 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

investigational compounds is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety, handling, and disposal procedures for

Sciadopitysin, a biflavonoid with diverse biological activities. While Sciadopitysin is not

classified as a hazardous substance, adherence to standard laboratory safety protocols is

crucial.

Key Safety and Handling Information
When working with Sciadopitysin in solid form, it is important to minimize dust generation. Use

in a well-ventilated area, preferably within a chemical fume hood. Personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn to prevent

skin and eye contact. In case of accidental contact, flush the affected area with copious

amounts of water.

Physical and Chemical Properties
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Property Value

CAS Number 521-34-6[1][2][3][4][5]

Molecular Formula C₃₃H₂₄O₁₀[1][2][3][4][5]

Molecular Weight 580.5 g/mol [3]

Appearance Light yellow powder[2]

Melting Point 296-298°C[2]

Solubility
Soluble in DMSO and DMF[1]. Partially soluble

in ethanol and PBS (pH 7.2)[1].

Storage Store at -20°C[1].

Proper Disposal Procedures
The recommended disposal method for Sciadopitysin is incineration. The material should be

dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped

with an afterburner and scrubber[6]. Always conduct disposal procedures in accordance with

local, state, and federal regulations. Do not discharge into sewers or waterways[6].

Experimental Protocol for Disposal of Sciadopitysin Waste

This protocol outlines the steps for the safe disposal of small quantities of Sciadopitysin waste

typically generated in a research laboratory setting.

Segregation and Collection:

Collect waste Sciadopitysin, including contaminated consumables (e.g., pipette tips,

weighing paper), in a designated, properly labeled, and sealed waste container.

Ensure the waste container is made of a material compatible with the combustible solvent

to be used for dissolution.

Preparation for Incineration:
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In a well-ventilated chemical fume hood, carefully dissolve or suspend the Sciadopitysin
waste in a suitable combustible solvent (e.g., ethanol, methanol).

The resulting solution or suspension should be transferred to a container approved for

flammable waste.

Waste Pickup and Disposal:

Store the sealed flammable waste container in a designated satellite accumulation area.

Arrange for pickup and disposal by the institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Sciadopitysin.
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Caption: Workflow for the safe disposal of Sciadopitysin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1680922?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/27900/sciadopitysin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0273404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Sciadopitysin
https://www.biomol.com/products/chemicals/biochemicals/sciadopitysin-cay27900-5
https://www.phytopurify.com/Sciadopitysin-p-5173.html
https://www.biosynth.com/Files/MSDS/FS/65/MSDS_FS65450_5000_EN.pdf
https://www.benchchem.com/product/b1680922#sciadopitysin-proper-disposal-procedures
https://www.benchchem.com/product/b1680922#sciadopitysin-proper-disposal-procedures
https://www.benchchem.com/product/b1680922#sciadopitysin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680922?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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